Cas no 828938-04-1 (9H-Carbazole-2-propanamide, 9-methyl-1-phenyl-)

• Product name: 9H-Carbazole-2-propanamide, 9-methyl-1-phenyl-
• CAS No: 828938-04-1
• MF: C₂₂H₂₀N₂O
• MW: 328.407005310059
• CID: 680166
• PubChem ID: 11359380

9H-Carbazole-2-propanamide, 9-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-2-propanamide, 9-methyl-1-phenyl-
• 3-(9-methyl-1-phenylcarbazol-2-yl)propanamide
• 828938-04-1
• DTXSID90463544

• Inchi： InChI=1S/C22H20N2O/c1-24-19-10-6-5-9-17(19)18-13-11-16(12-14-20(23)25)21(22(18)24)15-7-3-2-4-8-15/h2-11,13H,12,14H2,1H3,(H2,23,25)
• InChI Key： CCNBIUWIDHFJKH-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2C3=C1C(=C(C=C3)CCC(=O)N)C4=CC=CC=C4

Computed Properties

• Exact Mass: 328.157563266g/mol
• Monoisotopic Mass: 328.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų
• XLogP3: 4.1